5-(N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)sulfamoyl)-2-methoxybenzamide

• IUPAC Name: 5-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methylsulfamoyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H27N7O4S/c1-25(2)18-22-16(23-19(24-18)26-9-5-4-6-10-26)12-21-31(28,29)13-7-8-15(30-3)14(11-13)17(20)27/h7-8,11,21H,4-6,9-10,12H2,1-3H3,(H2,20,27)
• InChI Key: ABGXQNPHLZUKMT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCCC2)CNS(=O)(=O)C3=CC(=C(C=C3)OC)C(=O)N
• Molecular Formula: C19H27N7O4S
• Molecular Weight: 449.5 g/mol

Description

5-(N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)sulfamoyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H27N7O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Compounds for Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) synthesized novel compounds, including those related to the given chemical structure, for potential use as anti-inflammatory and analgesic agents. These compounds were screened for their inhibition of cyclooxygenase-1/2 and displayed significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Pharmacological Properties in Gastrointestinal Motility : Sonda et al. (2004) investigated a series of benzamide derivatives, including structures similar to the mentioned compound, for their effects on gastrointestinal motility. These derivatives showed potential as prokinetic agents, influencing gastric emptying and the frequency of defecation (Sonda, Katayama, Kawahara, Sato, & Asano, 2004).

• Antimicrobial Activity of Thiazolidinone Derivatives : Patel et al. (2012) synthesized thiazolidinone derivatives, related to the compound , for antimicrobial applications. These compounds were evaluated against various bacteria and fungi, demonstrating significant antimicrobial properties (Patel, Patel, Kumari, & Patel, 2012).

• Potential Central Nervous System Agents : Martin et al. (1981) studied compounds similar to the one mentioned, focusing on their potential as central nervous system agents. They evaluated the antidepressant properties and the effect on tetrabenazine-induced ptosis, an indicator of potential antidepressant activity (Martin, Worm, Agnew, Kruse, Wilker, & Geyer, 1981).

• Antiviral and Anticancer Activities : Kornii et al. (2021) synthesized sulfamide derivatives, structurally related to the given compound, and evaluated their antiviral and anticancer activities. Certain derivatives showed significant effects against Human cytomegalovirus and displayed notable anticancer activities (Kornii, Shablykin, Shablykina, & Brovarets, 2021).